N-(4-amino-2-methylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C13H17N3O2/c1-9-7-10(14)4-5-11(9)15-12(17)8-16-6-2-3-13(16)18/h4-5,7H,2-3,6,8,14H2,1H3,(H,15,17)
• InChI Key: QZSOWPKRVJGHGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)NC(=O)CN2CCCC2=O
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

N-(4-amino-2-methylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide, commonly known as APICA, is a synthetic compound that belongs to the class of designer drugs. APICA has been found to have psychoactive properties and is known to act as a potent agonist for the cannabinoid receptors. The compound has been the subject of extensive scientific research in recent years due to its potential therapeutic applications.

Scientific Research Applications

Anticancer and Antimicrobial Activities

N-(4-amino-2-methylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide derivatives, specifically the 5-oxopyrrolidine derivatives, have shown potential in scientific research, particularly in developing new anticancer and antimicrobial compounds. Derivatives of this compound exhibited potent anticancer activity against A549 cells and selective antimicrobial activity against multidrug-resistant Staphylococcus aureus strains, including strains resistant to linezolid and tedizolid. This highlights the compound's potential as a scaffold for further development of treatments targeting multidrug-resistant Gram-positive pathogens (Kairytė et al., 2022).

Antifungal Activity

N-pyridin-2-yl substituted [4-methylphenylsulphonamido] acetamides, derived from the reaction of 4-methylphenyl sulphonyl chloride with various amino acids, have been synthesized and demonstrated promising antifungal activities. These compounds showed better antifungal activity than the reference drug fluconazole, with some compounds being particularly active against Candida albicans and Aspergillus niger (Ugwu & Okoro, 2014).

Nootropic Activity and Molecular Design

N-acyl derivatives of N-(4-amino-2-methylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide have been studied for their potential nootropic (cognitive enhancement) activity. Through molecular docking methods, high affinity for GABAA and AMPA receptors was predicted, indicating potential activity exceeding several known nootropic drugs. This suggests that these compounds may have significant neuroprotective and cognitive-enhancing effects (Kodonidi et al., 2021).